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Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377 Get Quote

In the landscape of pharmacological research, particularly in the study of cellular processes

regulated by Rho-associated coiled-coil containing protein kinase (ROCK), the selection of a

potent and specific inhibitor is paramount. This guide provides a detailed comparison of two

prominent ROCK inhibitors, CAY10746 and Y-27632, focusing on their inhibitory potency

(IC50), the signaling pathway they target, and the experimental methodologies used to

characterize them. This objective analysis is intended to assist researchers, scientists, and

drug development professionals in making informed decisions for their experimental designs.

Potency Comparison: IC50 Values
The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The

following table summarizes the reported IC50 values for CAY10746 and Y-27632 against the

two isoforms of ROCK, ROCK1 and ROCK2.

Compound Target IC50 (nM) Ki (nM)

CAY10746 ROCK1 14[1] Not Reported

ROCK2 3[1] Not Reported

Y-27632 ROCK1 140 - 220[2] 220[2]

ROCK2 140 - 220[2] 300[2]
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Based on the available data, CAY10746 demonstrates significantly higher potency against both

ROCK1 and ROCK2 in comparison to Y-27632. Notably, CAY10746 exhibits a greater

selectivity for ROCK2 over ROCK1.

The ROCK Signaling Pathway
Both CAY10746 and Y-27632 exert their effects by inhibiting the kinase activity of ROCK1 and

ROCK2. These kinases are key effectors of the small GTPase RhoA and play a crucial role in

regulating cellular functions such as cytoskeletal dynamics, cell motility, and contraction. The

diagram below illustrates the canonical ROCK signaling pathway.
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ROCK Signaling Pathway
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Biochemical Kinase Assay Workflow
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Cell-Based Assay Workflow for CAY10746
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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